N-(4,7-dichlorobenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide

• IUPAC Name: N-(4,7-dichloro-1,3-benzothiazol-2-yl)-3-methylsulfonylbenzamide
• InChI: InChI=1S/C15H10Cl2N2O3S2/c1-24(21,22)9-4-2-3-8(7-9)14(20)19-15-18-12-10(16)5-6-11(17)13(12)23-15/h2-7H,1H3,(H,18,19,20)
• InChI Key: HPMPRQJKSPKISS-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=NC3=C(C=CC(=C3S2)Cl)Cl
• Molecular Formula: C15H10Cl2N2O3S2
• Molecular Weight: 401.3 g/mol

Description

The compound “N-(4,7-dichlorobenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide” belongs to the class of organic compounds known as benzo[d]thiazoles. Benzo[d]thiazoles are compounds containing a benzo[d]thiazole ring system, which consists of a benzene ring fused to a thiazole ring.

Molecular Structure Analysis

The molecular structure of “N-(4,7-dichlorobenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide” would be characterized by the presence of a benzo[d]thiazole ring system, which is a benzene ring fused to a thiazole ring. The compound also contains a methylsulfonyl group and an amide group.

Scientific Research Applications

Cardiac Electrophysiological Activity

Research has identified derivatives of N-(4,7-dichlorobenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide as potent selective class III agents, showing promise in cardiac electrophysiological activity. These compounds have been compared to sematilide, a known class III agent, for their potency in vitro Purkinje fiber assays and in vivo models of reentrant arrhythmias. The studies suggest that the 1H-imidazol-1-yl moiety within these compounds can serve as a viable alternative for producing class III electrophysiological activity, indicating potential applications in treating cardiac arrhythmias (Morgan et al., 1990).

Anticancer Activity

N-(4,7-dichlorobenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide derivatives have been synthesized and evaluated for their pro-apoptotic activity against cancer cell lines, demonstrating significant anticancer potential. Notably, certain compounds within this chemical family exhibited high proapoptotic activity, particularly against melanoma cell lines, and inhibited physiologically relevant human carbonic anhydrase isoforms, suggesting their use as anticancer agents with specific mechanisms of action (Yılmaz et al., 2015).

Materials Science

In the field of materials science, the structural properties of derivatives related to N-(4,7-dichlorobenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide have been manipulated to control morphology in polycarbazole-based bulk heterojunction solar cells. Incremental increases in solvents like dimethyl sulfoxide in solutions of these polymers led to changes in polymer-solvent interactions, resulting in improved domain structure and hole mobility in the active layer. This fine-tuning of morphology significantly enhanced photovoltaic performance, showcasing the compound's utility in developing more efficient solar cells (Chu et al., 2011).

Future Directions

The future directions for research on “N-(4,7-dichlorobenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide” could include studying its synthesis, properties, and potential applications. It could also be interesting to investigate its biological activity and mechanism of action.